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Compound of Interest

Compound Name: Amodiaquine-d10

Cat. No.: B563043 Get Quote

Amodiaquine-d10: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial availability of Amodiaquine-d10, its applications in

experimental settings, and detailed protocols for its use.

Amodiaquine-d10, the deuterated analog of the antimalarial drug Amodiaquine, serves as a

critical internal standard for bioanalytical studies. Its use in techniques such as liquid

chromatography-mass spectrometry (LC-MS/MS) allows for precise and accurate quantification

of Amodiaquine in biological matrices, which is essential for pharmacokinetic and metabolic

research.

Commercial Suppliers and Availability
Amodiaquine-d10 is available from several commercial suppliers, catering to the needs of the

research community. The following table summarizes the key quantitative data from various

suppliers to facilitate easy comparison. Please note that pricing is subject to change and may

require a direct quote from the supplier.
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS
Number

Molecular
Formula

Santa Cruz

Biotechnolog

y

sc-217635

Information

not readily

available

Contact for

availability

1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

Cayman

Chemical
28525

≥99%

deuterated

forms (d₁-d₁₀)

1 mg
1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

LGC

Standards

TRC-

A634202

Information

not readily

available

1 mg, 10 mg
1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

Simson

Pharma
A240007

Information

not readily

available

Inquire for

details

1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

MedChemEx

press
HY-B1322AS

Information

not readily

available

1 mg, 5 mg,

10 mg

1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

Aquigen Bio

Sciences
AQ-A0051D1

High-quality

reference

standard

Inquire for

details

1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

Alfa

Chemistry

ACM1189449

704
≥97.0%

Inquire for

details

1189449-70-

4

C₂₀H₁₂D₁₀Cl

N₃O

Experimental Protocols: Quantification of
Amodiaquine in Biological Samples using LC-
MS/MS
The following protocol is a synthesized methodology based on established research for the

quantification of Amodiaquine in plasma or dried blood spots (DBS) using Amodiaquine-d10
as an internal standard.[1]
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Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL):

Accurately weigh and dissolve Amodiaquine and Amodiaquine-d10 in a 50:50 (v/v)

mixture of acetonitrile and water containing 1% formic acid.

Store stock solutions at -80°C.

Working Solutions:

Prepare serial dilutions of the Amodiaquine stock solution in 50:50 (v/v) acetonitrile/water

to create calibration standards and quality control (QC) samples.

Prepare a working solution of Amodiaquine-d10 (internal standard, IS) at an appropriate

concentration in the same diluent.

Sample Preparation (Plasma or Dried Blood Spots)
Plasma:

To 100 µL of plasma sample (calibration standard, QC, or unknown), add a fixed volume of

the Amodiaquine-d10 working solution.

Perform protein precipitation by adding a suitable volume of acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant for LC-MS/MS analysis.

Dried Blood Spots (DBS):

Punch out a 3-5 mm disc from the DBS card.

Place the disc in a well of a 96-well plate.

Add the Amodiaquine-d10 working solution.

Add an extraction solvent (e.g., 0.5% formic acid in water:acetonitrile (50:50, v/v)).[1]
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Agitate and then centrifuge the plate.

Transfer the supernatant for analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC):

Column: A reverse-phase C18 or similar column (e.g., Zorbax SB-CN, 50 mm x 4.6 mm,

3.5 µm).

Mobile Phase: A gradient of two solvents, typically:

Solvent A: Water with 0.1% formic acid.

Solvent B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.5 - 1.0 mL/min.

Injection Volume: 5 - 20 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Amodiaquine: Monitor the transition from the parent ion to a specific product ion (e.g.,

m/z 356.2 → 283.1).

Amodiaquine-d10: Monitor the transition from the deuterated parent ion to the same

product ion (e.g., m/z 366.2 → 283.1).

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Amodiaquine to

Amodiaquine-d10 against the concentration of the calibration standards.
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Determine the concentration of Amodiaquine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Amodiaquine Quantification
The following diagram illustrates the typical workflow for quantifying Amodiaquine in biological

samples using Amodiaquine-d10 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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